Midazolam hydrochloride

• CAS No.: 59467-96-8
• Product Name: Midazolam hydrochloride
• Molecular Formula: C18H13ClFN3.HCl
• Molecular Weight: 362.2 g/mol
• IUPAC Name: 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine;hydrochloride
• Standard InChI: InChI=1S/C18H13ClFN3.ClH/c1-11-21-9-13-10-22-18(14-4-2-3-5-16(14)20)15-8-12(19)6-7-17(15)23(11)13;/h2-9H,10H2,1H3;1H
• Standard InChIKey: PLYSCVSCYOQVRP-UHFFFAOYSA-N
• SMILES: CC1=NC=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4F.Cl
• Canonical SMILES: CC1=NC=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4F.Cl
• Description: Midazolam Hydrochloride is the hydrochloride salt of a short-acting benzodiazepine derivative with an imidazole structure and anxiolytic, amnestic, hypnotic, anticonvulsant and sedative properties. Midazolam binds to the benzodiazepine receptor at the gamma-aminobutyric acid (GABA) receptor-chloride ionophore complex in the central nervous system (CNS), resulting in increases in the opening of chloride channels, membrane hyperpolarization, and the inhibitory effect of GABA. This agent may also interfere with the reuptake of GABA, thereby causing accumulation of GABA in the synaptic cleft.; Midazolam hydrochloride is the hydrochloride salt of midazolam. It has a role as an anticonvulsant, an antineoplastic agent, an anxiolytic drug, an apoptosis inducer, a central nervous system depressant, a GABAA receptor agonist, a general anaesthetic, a muscle relaxant and a sedative. It is an imidazobenzodiazepine and a hydrochloride. It contains a midazolam.; Versed is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III.
• Synonyms: Dormicum; Hydrochloride, Midazolam; Maleate, Midazolam; Midazolam; Midazolam Hydrochloride; Midazolam Maleate; Ro 21 3981; Ro 21-3981; Ro 213981; Versed
• PubChem Compound: 43032
• Last Modified: Nov 11 2021